N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide” is a compound that has been studied for its potential in inhibiting certain kinases. It has been found to be a dual kinase inhibitor against CK2 and GSK3β . The presence of a carboxyl group at the meta position of the phenyl ring plays a vital role in dual kinase inhibition .
Scientific Research Applications
Medicinal Chemistry Applications
Antibacterial Agents : Novel analogs of benzo[d]thiazole-substituted pyrazole derivatives have shown promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit their antibacterial effectiveness at non-cytotoxic concentrations, highlighting their potential as novel antibacterial agents (Palkar et al., 2017).
Anticancer Activity : Microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives has resulted in compounds with significant anticancer activity against various human cancer cell lines. This work underscores the potential of thiazole derivatives in the development of new anticancer drugs (Tiwari et al., 2017).
Antitumor Activity : A study on thiazole derivatives showed significant antitumor effects, indicating that these compounds could be promising candidates for the development of innovative anti-cancer agents (Ostapiuk et al., 2017).
Materials Science Applications
- Supramolecular Gelators : Research on N-(thiazol-2-yl)benzamide derivatives has explored their gelation behavior, identifying compounds that can form stable gels with ethanol/water and methanol/water mixtures. This research highlights the importance of methyl functionality and S⋯O interaction in gelation behavior, with potential applications in materials science (Yadav & Ballabh, 2020).
Agricultural Applications
- Sustained Release Formulations : The development of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole demonstrates the application of thiazole derivatives in agriculture. These carrier systems offer advantages such as modified release profiles, reduced environmental and human toxicity, and improved efficiency of fungicides (Campos et al., 2015).
Mechanism of Action
This compound has been found to inhibit both CK2 and GSK3β kinases . These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner which causes its deactivation . Thus, inhibiting both kinases simultaneously can prevent PTEN deactivation more efficiently .
properties
IUPAC Name |
N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS2/c1-9-2-4-12-14(6-9)22-16(18-12)19-15(20)10-3-5-11-13(7-10)21-8-17-11/h3,5,7-9H,2,4,6H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGLDFNZNKQNMCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.